Cas no 18457-81-3 (2-Quinoxalinecarbonitrile,1-oxide)

2-Quinoxalinecarbonitrile,1-oxide structure
18457-81-3 structure
Product Name:2-Quinoxalinecarbonitrile,1-oxide
CAS No:18457-81-3
MF:C9H5N3O
MW:171.155501127243
CID:123018
PubChem ID:598745
Update Time:2025-04-18

2-Quinoxalinecarbonitrile,1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarbonitrile,1-oxide
    • 2-Cyanoquinoxaline 1-oxide
    • 2-Quinoxalinecarbonitrile, 1-oxide
    • 1-oxidoquinoxalin-1-ium-2-carbonitrile
    • 18457-81-3
    • Inchi: 1S/C9H5N3O/c10-5-7-6-11-8-3-1-2-4-9(8)12(7)13/h1-4,6H
    • InChI Key: RLAXSDFNUXEJAZ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C#N)=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 171.04335
  • Monoisotopic Mass: 171.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 63.62
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